Cas no 389860-73-5 (2-Oxepinmethanol, 2,5,6,7-tetrahydro-3,7,7-trimethyl-)

• Product Name: 2-Oxepinmethanol, 2,5,6,7-tetrahydro-3,7,7-trimethyl-
• CAS No: 389860-73-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 292222
• PubChem ID: 15487136
• Update Time: 2025-04-19

2-Oxepinmethanol, 2,5,6,7-tetrahydro-3,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepinmethanol, 2,5,6,7-tetrahydro-3,7,7-trimethyl-
• (3,7,7-trimethyl-5,6-dihydro-2H-oxepin-2-yl)methanol
• 2-hydroxy-methyl-3,7,7-trimethyl-1-oxacyclohept-3-ene
• DTXSID80573242
• (3,7,7-Trimethyl-2,5,6,7-tetrahydrooxepin-2-yl)methanol
• 389860-73-5

• Inchi： 1S/C10H18O2/c1-8-5-4-6-10(2,3)12-9(8)7-11/h5,9,11H,4,6-7H2,1-3H3
• InChI Key： UDMPGQAEGXLLQG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C)=CCCC1(C)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46